Cas no 2248333-89-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate
• CAS No: 2248333-89-1
• MF: C₁₇H₉F₄NO₄
• MW: 367.25127863884
• CID: 6202758
• PubChem ID: 165981020
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248333-89-1
• EN300-6520146
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate

• Inchi： 1S/C17H9F4NO4/c18-13(17(19,20)21)9-5-7-10(8-6-9)16(25)26-22-14(23)11-3-1-2-4-12(11)15(22)24/h1-8,13H
• InChI Key： HVAZJYVPYCAPKB-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1

Computed Properties

• Exact Mass: 367.04677042g/mol
• Monoisotopic Mass: 367.04677042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate: A Comprehensive Overview

The compound with CAS No. 2248333-89-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals. The dioxo and isoindole moieties within its structure contribute to its distinctive chemical properties, while the tetrafluoroethyl group introduces fluorine-based functionalities that enhance its reactivity and stability.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the tetrafluoroethyl group in this compound makes it a promising candidate for exploring fluorine's role in medicinal chemistry. Researchers have demonstrated that fluorinated aromatic systems can significantly influence the electronic properties of molecules, potentially leading to novel therapeutic agents with improved efficacy and reduced toxicity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole ring system and the subsequent introduction of the tetrafluoroethyl group through electrophilic substitution reactions. These reactions are optimized to ensure high yields and purity, which are critical for applications in both academic research and industrial settings.

One of the most intriguing aspects of this compound is its potential application in advanced materials science. The isoindole core is known for its aromaticity and conjugation capabilities, which make it suitable for use in organic semiconductors and optoelectronic devices. Recent advancements in perovskite solar cells have highlighted the importance of such materials in achieving higher efficiency and stability. By incorporating the tetrafluoroethyl group into the isoindole framework, researchers aim to enhance the electronic properties of these materials further.

In addition to its material science applications, this compound has shown promise in catalytic processes. The fluorinated substituent can act as a directing group in asymmetric catalysis, enabling the selective formation of chiral centers in complex molecules. This property is particularly valuable in pharmaceutical synthesis where enantioselectivity is crucial for drug development.

From a structural standpoint, the compound's benzoate moiety plays a critical role in stabilizing the molecule through intramolecular hydrogen bonding. This feature not only enhances the molecule's thermal stability but also contributes to its solubility properties—an essential characteristic for applications in drug delivery systems.

Recent research has also explored the use of this compound as a precursor for bioactive molecules. By modifying specific functional groups within its structure, scientists have been able to generate derivatives with potent anti-inflammatory and antioxidant activities. These findings underscore the versatility of this compound as a building block for drug discovery efforts.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,2,2,2-tetrafluoroethyl)benzoate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing both fundamental research and practical innovations in chemistry and materials science.